Cas no 2229103-62-0 (1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine
• CAS No: 2229103-62-0
• MF: C₁₁H₁₁F₃N₂
• MW: 228.213652849197
• CID: 6428603
• PubChem ID: 165852127
• Update Time: 2025-08-01

1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine
• 2229103-62-0
• EN300-1969787

• Inchi： 1S/C11H11F3N2/c12-11(13,14)10(15)6-8-5-7-3-1-2-4-9(7)16-8/h1-5,10,16H,6,15H2
• InChI Key： QKBGXHAPUIVWFE-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC2C=CC=CC=2N1)N)(F)F

Computed Properties

• Exact Mass: 228.08743285g/mol
• Monoisotopic Mass: 228.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

Additional information on 1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine

1,1,1-Trifluoro-3-(1H-indol-2-yl)propan-2-amine: An Overview of CAS No. 2229103-62-0

1,1,1-Trifluoro-3-(1H-indol-2-yl)propan-2-amine (CAS No. 2229103-62-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and an indole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the physicochemical properties of the molecule. This group can enhance the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. On the other hand, the indole moiety is a common structural motif found in many biologically active compounds, including several natural products and pharmaceuticals. The indole ring system is known to exhibit a wide range of biological activities, such as anti-inflammatory, antitumor, and neuroprotective effects.

Recent studies have explored the potential therapeutic applications of 1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can modulate these receptors have the potential to be developed into novel treatments for psychiatric disorders such as depression and anxiety.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine to serotonin receptors. The results showed that this compound exhibited high affinity for the 5-HT₇ receptor subtype, which is implicated in several neurological disorders. This finding suggests that 1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine could be further developed as a selective 5-HT₇ receptor antagonist or agonist.

Beyond its potential as a serotonin receptor modulator, 1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings indicate that 1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine may have therapeutic potential in treating inflammatory conditions.

The synthesis of 1,1,1-trifluoro-3-(1H-indol-2-yl)propan-2-amine has been reported in several scientific publications. One common synthetic route involves the reaction of 3-(bromomethyl)-5-chloroindole with trifluoromethyl Grignard reagent followed by reductive amination with ammonia. This synthetic method provides a scalable and efficient way to produce the compound in high purity and yield.

In addition to its biological activities and synthetic routes, the physicochemical properties of 1,1,1-trifluoro-3-(1H-indol-2-y l)propan - 2 - amine have been extensively characterized. The compound has a molecular weight of 249.3 g/mol and is soluble in organic solvents such as dimethyl sulfoxide (DMSO). Its stability under various conditions has also been evaluated, showing that it remains stable at room temperature and under neutral pH conditions.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While 1,1 , 1 - trif luor o - 3 - ( 1 H - ind ol - 2 - y l ) pro pan - 2 - amine is still in the early stages of development , preliminary studies have shown promising results . For instance , phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in healthy volunteers . The data from these trials will provide valuable insights into its potential therapeutic use .

In conclusion , 1 , 1 , 1 - trif luor o - 3 - ( 1 H - ind ol - 2 - y l ) pro pan - 2 - amine ( CAS No . 2229 0 - 6 - ) represents an exciting candidate for further research and development in medicinal chemistry . Its unique structural features , combined with its potential biological activities , make it a promising lead compound for developing novel therapeutics . As research continues to advance , it is likely that more applications for this compound will be discovered , contributing to advancements in drug discovery and healthcare .